Iron-60

• CAS No.: 32020-21-6
• Molecular Formula: Fe
• Molecular Weight: 59.93407 g/mol
• IUPAC Name: iron-60
• InChI: InChI=1S/Fe/i1+4
• InChI Key: XEEYBQQBJWHFJM-RNFDNDRNSA-N
• SMILES: [Fe]
• Isomeric SMILES: [60Fe]
• Synonyms: 60Fe radioisotope; Fe-60 radioisotope; Iron-60

Description

Iron-60, also known as this compound, is a radioactive isotope of iron with a mass number of 60. It contains 26 protons and 34 neutrons in its nucleus. This compound is notable for its relatively long half-life of approximately 2.6 million years, making it a valuable tool in various scientific fields, particularly in astrophysics and geology .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron-60 is typically produced through neutron capture processes in stellar environments. In laboratories, it can be synthesized by bombarding stable iron isotopes with neutrons in nuclear reactors. The reaction involves the capture of neutrons by iron-58 or iron-59, followed by beta decay to form this compound .

Industrial Production Methods: Industrial production of this compound is limited due to its radioactive nature and the complexity of its synthesis. It is primarily produced in specialized nuclear reactors where neutron flux is high enough to facilitate the neutron capture process. The production involves careful handling and containment to ensure safety and minimize radiation exposure .

Chemical Reactions Analysis

Types of Reactions: Iron-60 undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized to form iron oxides, such as iron(III) oxide.

Reduction: It can be reduced from its oxidized state back to elemental iron.

Substitution: this compound can participate in substitution reactions where it replaces another metal in a compound.

Common Reagents and Conditions:

Oxidation: Oxygen or air can oxidize this compound under standard conditions.

Reduction: Reducing agents like hydrogen gas or carbon monoxide can reduce this compound oxides.

Substitution: this compound can react with halogens or other metal salts to form substituted compounds.

Major Products:

Oxidation: Iron(III) oxide (Fe2O3)

Reduction: Elemental iron (Fe)

Substitution: Various iron halides and other substituted compounds.

Scientific Research Applications

Iron-60 has several significant applications in scientific research:

Astrophysics: this compound is used to study nucleosynthesis in stars and supernovae.

Geology: The isotope is used for dating geological samples and studying the Earth’s crustal processes.

Biology and Medicine: Research is ongoing to explore the potential use of this compound in medical imaging and cancer treatment due to its radioactive properties.

Industry: this compound is used in tracer studies to understand the behavior of iron in various industrial processes.

Mechanism of Action

Iron-60 exerts its effects primarily through its radioactive decay. It undergoes beta decay, transforming into cobalt-60 while emitting beta particles and gamma radiation. This decay process can be harnessed for various applications, such as tracing the movement of iron in biological systems or studying the effects of radiation on materials .

Molecular Targets and Pathways:

Biological Systems: In biological systems, this compound can be incorporated into iron-containing proteins and enzymes, allowing researchers to trace its movement and interactions.

Radiation Pathways: The emitted beta particles and gamma radiation can cause ionization and excitation of molecules, leading to various chemical and biological effects.

Comparison with Similar Compounds

• Iron-56
• Cobalt-60
• Nickel-60

Iron-60’s unique properties and applications make it a valuable tool in scientific research, offering insights into the history of the universe, geological processes, and potential medical applications.

Synthesis routes and methods I

Procedure details

1-Acetamido-4-benzyloxy-2-nitrobenzene is treated with 100 ml. methanol with 1.5 g. iron powder and 1 ml. acetic acid at reflux, followed after one hour with a further addition of 1 ml. of acetic acid and 1.0 g. of iron powder to afford 1-acetamido-2-amino-4-benzyloxybenzene. This latter compound is treated in accordance with the third paragraph of Example I to afford 2-acetamido-5-benzyloxy-1-(3-methoxycarbonyl-2-thioureido)benzene.

Synthesis routes and methods II

Procedure details

passing through the ore deposit an aqueous leach solution comprising essentially from about 0.3 to 5 grams per liter of ammonium bicarbonate, sufficient ferric ammonium EDTA to provide from about 3 to 100 ppm of iron, with an EDTA:Fe ratio of at least 1.25:1, and from about 0.1 to 3 grams per liter of H2O2, the leach solution having a pH of between 7.4 and 9.5, the leach solution converting any tetravalent uranium it contacts to the hexavalent state which readily dissolves in the leach solution,

Synthesis routes and methods III

Procedure details

A 100X stock solution of iron and EDTA was prepared by dissolving 1.39 g of iron (II) sulfate heptahydrate and 1.86 g of disodium-EDTA in 500 ml of distilled, deionized water.